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Compound of Interest

Compound Name: Danshenol B

Cat. No.: B1228194 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Danshenol B is a bioactive abietane-type diterpenoid isolated from the roots of

Salvia miltiorrhiza Bunge (Danshen), a perennial herb widely used in traditional medicine.[1][2]

This compound has garnered significant interest in the scientific community for its potent

pharmacological activities, including anti-inflammatory and neuroprotective effects.[1] Research

has shown that Danshenol B can alleviate central post-stroke pain by modulating the

PIK3CG/NLRP3 signaling pathway, highlighting its potential as a therapeutic candidate.[3]

These application notes provide a detailed protocol for the preparation, storage, and handling

of Danshenol B stock solutions for experimental use.

Quantitative Data Summary
For ease of reference, the key quantitative data for Danshenol B are summarized in the table

below.
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Parameter Value Source(s)

CAS Number 189308-09-6 [1][3][4]

Molecular Formula C₂₂H₂₆O₄ [1]

Molecular Weight 354.40 g/mol [1]

Recommended Solvents

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[4]

Stock Solution Storage
Aliquot and store in tightly

sealed vials.
[4][5]

-20°C for up to one month. [5]

-80°C for up to six months. [5]

Experimental Workflow for Stock Solution
Preparation
The general workflow for preparing a Danshenol B stock solution involves careful weighing of

the compound, dissolution in an appropriate solvent, aliquoting for single-use, and proper

storage to maintain stability.

Stock Solution Workflow
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Caption: Workflow for preparing Danshenol B stock solution.
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Protocol 1: Preparation of 10 mM Danshenol B Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of Danshenol B, a common

concentration for in vitro studies.[3]

Materials and Equipment:

Danshenol B powder (Purity ≥ 99%)

Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer or sonicator

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-use Equilibration: Before opening, allow the vial of Danshenol B powder to equilibrate to

room temperature for at least one hour to prevent moisture condensation.[4]

Calculation:

To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated using the

molecular weight (354.40 g/mol ).

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 354.40 g/mol x 1000 mg/g = 3.54 mg

Weighing: Carefully weigh 3.54 mg of Danshenol B powder using an analytical balance and

transfer it into a sterile microcentrifuge tube or vial.
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Dissolution:

Using a calibrated micropipette, add 1 mL of high-purity DMSO to the tube containing the

Danshenol B powder.[3]

Securely cap the tube.

Mixing: Vortex the solution vigorously for 1-2 minutes. If the compound does not dissolve

completely, sonicate the tube in a water bath for 5-10 minutes. To aid solubility, the tube can

be gently warmed to 37°C and agitated.[5]

Aliquotting: Once the Danshenol B is fully dissolved, dispense the stock solution into

smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected microcentrifuge tubes.

This prevents degradation from repeated freeze-thaw cycles.[5]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store immediately at -20°C for short-term use (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5]

Protocol 2: Preparation of a Working Solution (Example)
Stock solutions must be diluted to a final working concentration in an appropriate buffer or cell

culture medium before use.

Example: Preparing a 10 µM working solution from a 10 mM stock.

Thaw a single aliquot of the 10 mM Danshenol B stock solution at room temperature.

Perform a serial dilution. For a 1:1000 dilution to achieve 10 µM:

Add 1 µL of the 10 mM stock solution to 999 µL of the desired vehicle (e.g., phosphate-

buffered saline (PBS) for in vivo administration or cell culture medium for in vitro assays).

[3]

Mix thoroughly by gentle pipetting or brief vortexing.

The working solution is now ready for immediate use in the experiment. Note that aqueous

solutions should be prepared fresh on the day of use.[4]
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Mechanism of Action: Signaling Pathway
Danshenol B has been identified as an inhibitor of the PIK3CG/NLRP3 signaling pathway. By

targeting Phosphoinositide 3-kinase gamma (PIK3CG), Danshenol B suppresses the

activation of the NLRP3 inflammasome, a key component in the inflammatory response.[3]
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Caption: Danshenol B inhibits the PIK3CG/NLRP3 pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1228194?utm_src=pdf-body
https://www.benchchem.com/product/b1228194?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12183811/
https://www.benchchem.com/product/b1228194?utm_src=pdf-body-img
https://www.benchchem.com/product/b1228194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Danshenol B | 189308-09-6 | PHA30809 | Biosynth [biosynth.com]

2. Biosynthesis and signal transduction of plant growth regulators and their effects on
bioactive compound production in Salvia miltiorrhiza (Danshen) - PMC
[pmc.ncbi.nlm.nih.gov]

3. Danshenol B alleviates central post-stroke pain by regulating the PIK3CG/NLRP3
signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

4. Danshenol B | CAS:189308-09-6 | Manufacturer ChemFaces [chemfaces.com]

5. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Danshenol B Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228194#how-to-prepare-danshenol-b-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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